Methyl 3-amino-3-(4-fluorophenyl)propanoate

• IUPAC Name: methyl 3-amino-3-(4-fluorophenyl)propanoate
• InChI: InChI=1S/C10H12FNO2/c1-14-10(13)6-9(12)7-2-4-8(11)5-3-7/h2-5,9H,6,12H2,1H3
• InChI Key: BULPFQGZGPHEBO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(C1=CC=C(C=C1)F)N
• Molecular Formula: C10H12FNO2
• Molecular Weight: 197.21 g/mol
• CAS No.: 181519-32-4

Description

“Methyl 3-amino-3-(4-fluorophenyl)propanoate” is a chemical compound with the molecular formula C10H12FNO2. It contains a methyl ester group, an amino group, and a fluorophenyl group.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string O=C(OC)CC(N)C(C=C1)=CC=C1F. This indicates that the compound contains a methyl ester group (O=C(OC)), an amino group (N), and a fluorophenyl group (C(C=C1)=CC=C1F).

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 197.21. It is a solid compound. The boiling point is reported to be 232.6±15.0°C at 760 mmHg.

Scientific Research Applications

Radiopharmaceutical Development and Imaging A significant application of derivatives of Methyl 3-amino-3-(4-fluorophenyl)propanoate is in the development of radiopharmaceuticals for imaging purposes. The compound 11C-CS1P1, related to this compound, has been evaluated for safety, dosimetry, and its potential in PET imaging to target sphingosine-1-phosphate receptor 1 (S1PR1), which plays a critical role in multiple sclerosis and other conditions. This study indicates the compound's safety for human clinical populations and supports its use for evaluating inflammation through repeated measures, with brain uptake correlating well with known target topography (Brier et al., 2022). Additionally, the automated synthesis of [11C]CS1P1 under current Good Manufacturing Practices (cGMP) conditions for PET imaging has been successfully validated, enabling its use in human studies (Luo et al., 2019).

Synthesis and Characterization Research into the synthesis, resolution, and structural characterization of derivatives of this compound has been conducted to explore their potential applications. For instance, a study reported the synthesis and assignment of the absolute configuration of 2-(α-hydroxy)aryl acrylate esters, which are related to the structural framework of this compound. These efforts are pivotal in the development of novel compounds for therapeutic and diagnostic applications (Drewes et al., 1992).

Computational Studies Computational and spectroscopic studies of this compound provide insights into its electronic and vibrational structure, aiding in the development of novel pharmaceuticals and materials. A study utilizing ab initio and DFT computed structures proposed two structures for the compound, highlighting its potential in the design of new molecules with specific properties (Pallavi & Tonannavar, 2020).

Anticancer Research Compounds structurally related to this compound have been explored for their anticancer properties. Organotin(IV) complexes functionalized with amino acetate and Schiff base, derived from similar structural frameworks, showed promising cytotoxic activity against various human tumor cell lines, underscoring the potential of this compound derivatives in the development of anticancer drugs (Basu Baul et al., 2009).

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding contact with skin, eyes, or clothing, avoiding ingestion and inhalation, and ensuring adequate ventilation.

Future Directions

“Methyl 3-amino-3-(4-fluorophenyl)propanoate” is provided to early discovery researchers as part of a collection of unique chemicals. It is expected that future research will continue to explore the potential applications of this compound and its derivatives in various fields, particularly in medicinal chemistry.